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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612 Get Quote

An In-depth Technical Guide to the Core Differences Between Acid Orange 95 and Acid Orange

10

Introduction
Acid Orange 95 and Acid Orange 10 (also known as Orange G) are both synthetic azo dyes

belonging to the acid dye category. These dyes are characterized by their sulfonic acid groups,

which render them water-soluble and allow them to form ionic bonds with cationic groups in

substrates like wool, silk, polyamide, and certain biological tissues. While both are used in

textile dyeing, printing, and as biological stains, their chemical structures, properties, and

specific applications differ significantly. This guide provides a detailed comparison of their

chemical nature, quantitative properties, synthesis, and toxicological profiles for researchers,

scientists, and drug development professionals.

Chemical Structure and Physicochemical Properties
The most fundamental difference between Acid Orange 10 and Acid Orange 95 lies in their

core structure. Acid Orange 10 is a monoazo dye, containing a single azo linkage (-N=N-). In

contrast, Acid Orange 95 is a disazo (or double azo) dye, possessing two azo linkages.[1][2]

This structural variance directly influences their molecular weight, color, and interaction with

various substrates.

The key physicochemical properties are summarized for direct comparison in the table below.
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Property Acid Orange 95 Acid Orange 10 (Orange G)

C.I. Name Acid Orange 95 Acid Orange 10

C.I. Number 24780 16230[3]

CAS Number 12217-33-3[1] 1936-15-8[2]

Chemical Class Double Azo[1][4] Single Azo[2][3]

Molecular Formula C₃₄H₂₈N₄Na₂O₈S₂[1][4] C₁₆H₁₀N₂Na₂O₇S₂[2][5]

Molecular Weight 730.72 g/mol [1][4] 452.37 g/mol [2][6]

Appearance Cherry red powder[1][7]
Bright orange

powder/crystals[6][8]

λmax Not Available 475 nm[9]

pKa Not Available 12.8 (at 25°C)[9]

Water Solubility Soluble[1][7]
5 g/100 mL (20°C); 50-100

mg/mL[5][9]

Ethanol Solubility Not Available
Slightly soluble (golden

orange)[8][9]

Applications
While both dyes are used on similar substrates, their performance and specific uses can vary.

Acid Orange 95: Primarily used for dyeing and printing on wool, silk, and polyamide fiber

fabrics.[1][7] It is also utilized in leather dyeing.[4][7] The color is described as a red-light

orange.[1][10]

Acid Orange 10: Has a broader range of well-documented applications. In addition to dyeing

silk, wool, paper, and wood, it is a prominent biological stain.[8][9][11] It is a major

component of the Papanicolaou stain for cervical cytology and is used in Masson's trichrome

stain to color cytoplasm and muscle cells.[8][11] It can also stain mature bone orange and

identify growth hormone-secreting cells in the pituitary gland.[11]
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Experimental Protocols
Synthesis Methodology
The synthesis of azo dyes typically involves two main steps: diazotization of a primary aromatic

amine followed by a coupling reaction with a suitable coupling component (e.g., a phenol or

naphthol derivative).

4.1.1 Synthesis of Acid Orange 10

The synthesis of Acid Orange 10 involves the diazotization of aniline, which is then coupled to

7-Hydroxynaphthalene-1,3-disulfonic acid (G-acid).[2][8]

Step 1: Diazotization of Aniline. Aniline is dissolved in hydrochloric acid and cooled to 0-5°C.

A solution of sodium nitrite is added dropwise to form the diazonium salt.

Step 2: Coupling. The diazonium salt solution is then slowly added to a cooled, alkaline

solution of 7-Hydroxynaphthalene-1,3-disulfonic acid. The coupling reaction occurs to form

the monoazo dye structure. The product is then typically salted out, filtered, and dried.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172612#difference-between-acid-orange-95-and-
acid-orange-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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